Cas no 26054-60-4 (N-Carbobenzyloxy-L-serine b-Lactone)

N-Carbobenzyloxy-L-serine b-Lactone structure
26054-60-4 structure
Product Name:N-Carbobenzyloxy-L-serine b-Lactone
CAS No:26054-60-4
MF:C11H11NO4
MW:221.209343194962
MDL:MFCD01318309
CID:242569
PubChem ID:87566571
Update Time:2025-10-05

N-Carbobenzyloxy-L-serine b-Lactone Chemical and Physical Properties

Names and Identifiers

    • (S)-Benzyl (2-oxooxetan-3-yl)carbamate
    • (S)-Alpha-Carbobenzoxyamino-Beta-Propiolactone
    • N-Carbobenzyloxy-L-serine β-Lactone
    • N-Carbobenzoxy-L-serine beta-Lactone
    • benzyl N-[(3S)-2-oxooxetan-3-yl]carbamate
    • Carbamic acid, N-[(3S)-2-oxo-3-oxetanyl]-, phenylmethyl ester
    • N-Carbobenzyloxy-L-Serine-beta-Lactone
    • N-Cbz-L-serine beta-Lactone
    • (S)-(2-Oxo-oxetan-3-yl)-carbamic acid benzyl ester
    • (S)-α-Carbobenzoxyamino-β-propiolactone
    • AC1LAJ24
    • AC1Q6MJH
    • benzyl[(3s)-2-oxooxetan-3-yl]carbamate
    • N-Carbobenzoxy-L-serine β-Lactone
    • N-Cbz-L-serine β-Lactone
    • Z-Ser(lactone)
    • (S)-α-Benzyloxycarbonylamino-β-propiolactone
    • N-Benzyloxycarbonyl-L-serine β-Lactone
    • N-Carbobenzyloxy-L-serine beta-Lactone
    • Z-Ser--Lactone
    • Z-Ser-beta-Lactone
    • N-Carbobenzyloxy-L-serine b-Lactone
    • N-Carbobenzyloxy-L-serine
    • A-Lactone
    • Carbamic acid, [(3S)-2-oxo-3-oxetanyl]-, phenylmethyl ester
    • (S)-N-Cbz-3-aminooxetan-2-one
    • Pu
    • MFCD01318309
    • DS-14446
    • Benzyl [(3S)-2-oxo-3-oxetanyl]carbamate
    • 26054-60-4
    • CHEMBL1214255
    • N-Carbobenzyloxy-L-serine ?-Lactone
    • CS-W008637
    • PD193115
    • W-202103
    • SCHEMBL753991
    • AC-23828
    • Z-Ser-I(2)-Lactone
    • CWFZPRQDHIUBDO-VIFPVBQESA-N
    • (S)-benzyl 2-oxooxetan-3-ylcarbamate;Z-Ser-beta-Lactone
    • C1575
    • AKOS016842457
    • N-((3S)-2-Oxooxetan-3-yl)(phenylmethoxy)carboxamide
    • BDBM50389007
    • Benzyl [(3S)-2-oxooxetan-3-yl]carbamate
    • DTXSID00333188
    • Carbamic acid,N-[(3S)-2-oxo-3-oxetanyl]-,phenylmethyl ester
    • (S)-benzyl 2-oxooxetan-3-ylcarbamate
    • A5181
    • MDL： MFCD01318309
    • Inchi： 1S/C11H11NO4/c13-10-9(7-15-10)12-11(14)16-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,14)/t9-/m0/s1
    • InChI Key： CWFZPRQDHIUBDO-VIFPVBQESA-N
    • SMILES： O1C([C@H](C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 221.06900
  • Monoisotopic Mass: 221.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.599

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.31
  • Melting Point: 129-130°C
  • Boiling Point: 425.5°C at 760 mmHg
  • Flash Point: 211.1°C
  • Refractive Index: -25.5 ° (C=1, CH3CN)
  • PSA: 64.63000
  • LogP: 1.22910
  • Solubility: Not determined

N-Carbobenzyloxy-L-serine b-Lactone Security Information

N-Carbobenzyloxy-L-serine b-Lactone Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Carbobenzyloxy-L-serine b-Lactone Pricemore >>

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